Cas no 1261905-80-9 (3-(2,5-Dimethoxyphenyl)-2-methoxybenzoic acid)

• Product Name: 3-(2,5-Dimethoxyphenyl)-2-methoxybenzoic acid
• CAS No: 1261905-80-9
• MF: C₁₆H₁₆O₅
• MW: 288.295245170593
• MDL: MFCD18321358
• CID: 2621556
• PubChem ID: 53227238
• Update Time: 2025-11-02

3-(2,5-Dimethoxyphenyl)-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2',5'-Trimethoxy[1,1'-biphenyl]-3-carboxylic acid
• 3-(2,5-DIMETHOXYPHENYL)-2-METHOXYBENZOIC ACID
• 1261905-80-9
• DTXSID60690825
• MFCD18321358
• 3-(2,5-Dimethoxyphenyl)-2-methoxybenzoic acid, 95%
• 3-(2,5-Dimethoxyphenyl)-2-methoxybenzoic acid

• MDL： MFCD18321358
• Inchi： 1S/C16H16O5/c1-19-10-7-8-14(20-2)13(9-10)11-5-4-6-12(16(17)18)15(11)21-3/h4-9H,1-3H3,(H,17,18)
• InChI Key： WBRKAXPIGYONQJ-UHFFFAOYSA-N
• SMILES： O(C)C1C(C(=O)O)=CC=CC=1C1C=C(C=CC=1OC)OC

Computed Properties

• Exact Mass: 288.09977361Da
• Monoisotopic Mass: 288.09977361Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 65Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-(2,5-Dimethoxyphenyl)-2-methoxybenzoic acid

Comprehensive Overview of 3-(2,5-Dimethoxyphenyl)-2-methoxybenzoic acid (CAS No. 1261905-80-9)

3-(2,5-Dimethoxyphenyl)-2-methoxybenzoic acid (CAS No. 1261905-80-9) is a synthetic organic compound belonging to the class of methoxy-substituted benzoic acid derivatives. This compound has garnered significant attention in pharmaceutical and material science research due to its unique structural properties and potential applications. The presence of multiple methoxy groups enhances its solubility and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, the demand for specialty chemicals like 3-(2,5-Dimethoxyphenyl)-2-methoxybenzoic acid has surged, driven by advancements in drug discovery and organic electronics. Researchers are particularly interested in its potential as a building block for bioactive molecules, given its ability to interact with various biological targets. The compound's CAS number 1261905-80-9 is frequently searched in scientific databases, reflecting its relevance in cutting-edge studies.

One of the most discussed topics in the context of methoxy-substituted compounds is their role in green chemistry. As sustainability becomes a priority, scientists are exploring eco-friendly synthesis routes for derivatives like 3-(2,5-Dimethoxyphenyl)-2-methoxybenzoic acid. Questions such as "How to optimize the yield of CAS 1261905-80-9?" or "What are the latest applications of methoxybenzoic acids?" are commonly encountered in academic and industrial forums.

The structural versatility of 3-(2,5-Dimethoxyphenyl)-2-methoxybenzoic acid also makes it a candidate for material science innovations. Its aromatic backbone and functional groups allow for modifications that can lead to novel polymers or coatings. This aligns with the growing interest in high-performance materials, a trend frequently highlighted in search queries related to organic synthesis and advanced chemical intermediates.

From an analytical perspective, the characterization of CAS 1261905-80-9 involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the purity and consistency of the compound, which is critical for its use in sensitive applications. The compound's molecular weight and solubility profile are also key parameters often queried by researchers.

In summary, 3-(2,5-Dimethoxyphenyl)-2-methoxybenzoic acid (CAS No. 1261905-80-9) represents a fascinating area of study with broad implications across multiple disciplines. Its chemical properties and applications continue to inspire innovation, making it a subject of ongoing research and commercial interest.